4-(Tetrahydro-2h-pyran-4-yl)pyridine

• IUPAC Name: 4-(oxan-4-yl)pyridine
• InChI: InChI=1S/C10H13NO/c1-5-11-6-2-9(1)10-3-7-12-8-4-10/h1-2,5-6,10H,3-4,7-8H2
• InChI Key: AKUXCQRVEFNNCG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC=NC=C2
• Molecular Formula: C10H13NO
• DSSTOX Substance ID: DTXSID80303465
• Molecular Weight: 163.22 g/mol
• CAS RN: 26684-56-0

Description

Synthesis Analysis

Several synthetic methods exist for preparing this compound. One notable approach involves the ring-expansion of monocyclopropanated heterocycles . Researchers have developed a scalable and metal-free process that leads to highly functionalized tetrahydropyridine and dihydro-2H-pyran derivatives. The key step in this synthesis is the selective cleavage of the unactivated endocyclic cyclopropane C-C bond, resulting in the desired product.

Molecular Structure Analysis

The molecular structure of 4-(Tetrahydro-2H-pyran-4-yl)pyridine consists of a pyridine ring fused with a tetrahydro-2H-pyran ring. The arrangement of atoms and bonds within the molecule determines its properties and reactivity. Further studies using spectroscopic techniques (such as NMR, FTIR, and UV-Vis) can provide detailed insights into its structure.

Physical And Chemical Properties Analysis

• Molecular Weight : Approximately 163.22 g/mol.

Scientific Research Applications

Synthesis and Characterization

• Anticancer Activity : The synthesis and characterization of derivatives of 4,5,6,7-Tetrahydrothieno-pyridine (THTP), which includes 4-(Tetrahydro-2H-pyran-4-yl)pyridine, have shown notable anticancer activities. These derivatives also exhibit a range of other pharmacological activities such as antimicrobial, antiarrhythmic, anti-inflammatory, and antidepressant activities (N. Rao, M. V. Rao, & K. Prasad, 2018).

• New Synthesis Methods : Research on pyrrolidine-2,4-diones led to the development of new synthesis methods for pyrano[2,3-c]pyrrole and pyrrolo[3,4-b]pyridine systems. These methods are integral in the synthesis of compounds related to this compound (F. Soliman & T. Kappe, 1982).

Chemical Properties and Interactions

• Supramolecular Interactions : Studies on mononuclear complexes with 2-(5-methyl-1H-pyrazol-3-yl)pyridine, related to this compound, reveal insights into their supramolecular interactions and photoluminescent properties (Guang-zhou Zhu et al., 2014).

• Drug Design and Discovery : The compound PF-04447943, which contains a this compound moiety, was identified as a selective PDE9A inhibitor for treating cognitive disorders. This showcases the compound's role in drug design and discovery (P. Verhoest et al., 2012).